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Cat. No.: S607013
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Chemical Profile of 6-Hydroxy-9H-purine 3-N-oxide

The table below summarizes the basic identifying information for your compound of interest [1] [2].

Property Description

CAS Number 19765-65-2 (also reported as 55402-91-0) [1] [2].

IUPAC Name 3-hydroxy-7H-purin-6-one [2].

Molecular Formula C5H4N4O2 [1] [2].

Molecular Weight 152.11 g/mol [1] [2].

SMILES C1=NC2=C(N1)C(=O)N=CN2O [2].

Synonyms Hypoxanthine 3-N-oxide; 3-hydroxy-7H-purin-6-one; Schreckstoff [2].

XLogP3 -0.8 (indicates high hydrophilicity) [2].
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The following guide addresses common challenges that may arise during the purification of 6-hydroxy-9H-

purine 3-N-oxide, based on its known chemical properties and general purification best practices.

Problem Possible Cause Suggested Solution

Low Recovery
Yield

Compound degradation due

to improper pH or oxidation
[3].

Work in a controlled, inert atmosphere (e.g.,

nitrogen or argon) and include reducing agents
in buffers [3].

Low Purity /
Contamination

Incomplete reaction
precursors or co-elution of

structurally similar impurities.

Optimize gradient elution with mobile phase
modifiers; consider a second orthogonal

purification step (e.g., size-exclusion after
HPLC) [4].

Compound
Decomposition

Instability under acidic/basic
conditions or during solvent

evaporation [2].

Avoid pH extremes; use gentle, low-temperature
evaporation methods (e.g., lyophilization) for

final product [3].

Frequently Asked Questions (FAQs)

What are the key chemical properties to consider when handling this compound? The molecule

contains a hydroxyl group and an N-oxide functional group, making it polar and hydrophilic, as

indicated by its negative XLogP3 value [2]. It can undergo typical purine derivative reactions,

including oxidation, nucleophilic substitution, and dehydration [2].

What is a recommended analytical method for quantifying this purine? While not tested on this

specific compound, a robust High-Performance Liquid Chromatography (HPLC) method for purine

analysis can be adapted [5]. The method from the literature uses a C18 column with a gradient elution

of two mobile phases, achieving excellent resolution for adenine, guanine, and their metabolites

(xanthine and hypoxanthine) [5]. This protocol can serve as a starting point for developing an

analytical method for 6-hydroxy-9H-purine 3-N-oxide.

How can I maintain the stability of my purified compound? It is crucial to avoid harsh

environmental conditions. Store the purified compound at low temperatures (e.g., -20°C or -80°C) in
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a controlled, anhydrous environment. Protect it from light and air to prevent oxidation and

photodegradation [3].

Experimental Workflow for Purification

The general workflow below outlines key steps for purifying 6-hydroxy-9H-purine 3-N-oxide. You can

adapt the specific techniques based on your lab's capabilities.

Start: Crude Product

1. Sample Preparation
and Clarification

2. Analytical HPLC
(Method Scouting)

• Dissolve in suitable solvent
• Centrifuge & Filter (0.45µm)

3. Scale-up & Primary
Purification

• Use adapted C18 method  [5]
• Identify target peak

4. Secondary Purification
(If Needed)

• Preparative HPLC or
Flash Chromatography

5. Fraction Analysis &
Product Isolation

• Size-Exclusion Chromatography
or Recrystallization

End: Pure Compound
• Analyze fractions (HPLC, MS)

• Combine pure fractions
• Lyophilize
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Click to download full resolution via product page

Seeking Further Information

The information available on the specific purification of 6-hydroxy-9H-purine 3-N-oxide is limited. For

more in-depth guidance, I suggest:

Consulting Specialized Suppliers: Reach out to the technical support teams of chemical suppliers
like BOC Sciences or Smolecule [1] [2]. They may have unpublished data or practical experience

with this compound.
Searching Broader Literature: Look for purification methods used for structurally similar

compounds, such as hypoxanthine, xanthine, or other N-oxide-containing molecules.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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